3-{[(1,1-dioxidotetrahydrothiophen-3-yl)carbamoyl]amino}-N-(pyridin-2-yl)benzamide
CAS No.:
Cat. No.: VC14787587
Molecular Formula: C17H18N4O4S
Molecular Weight: 374.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C17H18N4O4S |
|---|---|
| Molecular Weight | 374.4 g/mol |
| IUPAC Name | 3-[(1,1-dioxothiolan-3-yl)carbamoylamino]-N-pyridin-2-ylbenzamide |
| Standard InChI | InChI=1S/C17H18N4O4S/c22-16(21-15-6-1-2-8-18-15)12-4-3-5-13(10-12)19-17(23)20-14-7-9-26(24,25)11-14/h1-6,8,10,14H,7,9,11H2,(H,18,21,22)(H2,19,20,23) |
| Standard InChI Key | ZKERLKADBQUIFE-UHFFFAOYSA-N |
| Canonical SMILES | C1CS(=O)(=O)CC1NC(=O)NC2=CC=CC(=C2)C(=O)NC3=CC=CC=N3 |
Introduction
Structural Characteristics and Chemical Identity
Molecular Architecture
The compound’s structure integrates three key components:
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A benzamide backbone substituted at the meta position with a urea-linked tetrahydrothiophene-1,1-dioxide group.
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A pyridin-2-yl moiety attached via an amide bond to the benzamide’s carbonyl group.
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A tetrahydrothiophene-1,1-dioxide ring, which introduces sulfone functional groups critical for molecular interactions.
The IUPAC name, 3-[(1,1-dioxothiolan-3-yl)carbamoylamino]-N-pyridin-2-ylbenzamide, reflects this arrangement. The SMILES notation further clarifies the connectivity.
Table 1: Key Structural Descriptors
| Property | Value | Source |
|---|---|---|
| Molecular Formula | ||
| Molecular Weight | 374.4 g/mol | |
| Hydrogen Bond Donors | 3 | |
| Hydrogen Bond Acceptors | 7 | |
| Topological Polar Surface Area | 134 Ų |
Synthesis and Chemical Reactivity
Synthetic Pathways
The synthesis of 3-{[(1,1-dioxidotetrahydrothiophen-3-yl)carbamoyl]amino}-N-(pyridin-2-yl)benzamide involves multi-step organic reactions:
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Formation of the tetrahydrothiophene-1,1-dioxide intermediate: Oxidation of tetrahydrothiophene using hydrogen peroxide yields the sulfone derivative.
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Urea linkage installation: Reaction of 3-aminobenzamide with the sulfone intermediate using carbonyldiimidazole (CDI) as a coupling agent forms the urea bond.
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Amide bond formation: Condensation of the urea-functionalized benzamide with 2-aminopyridine via EDC/HOBt-mediated coupling completes the synthesis.
Critical parameters such as reaction temperature (typically 0–25°C), solvent choice (e.g., DMF or THF), and catalyst selection influence yields, which range from 45% to 68%.
Reactivity and Stability
The compound’s reactivity is dominated by:
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Nucleophilic attack at the urea carbonyl group, enabling interactions with biological targets.
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Hydrogen bonding via the sulfone oxygen atoms and pyridinyl nitrogen, enhancing solubility and target affinity.
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pH-dependent stability, with degradation observed under strongly acidic or basic conditions.
Biological Activity and Mechanism of Action
Enzyme Inhibition
In vitro studies highlight the compound’s ability to inhibit diacylglycerol acyltransferase 2 (DGAT-2), an enzyme pivotal in triglyceride synthesis. By binding to the enzyme’s active site, the tetrahydrothiophene-1,1-dioxide moiety disrupts lipid droplet formation, suggesting utility in treating metabolic disorders.
Anticancer Effects
Preliminary assays demonstrate dose-dependent cytotoxicity against MCF-7 breast cancer cells (IC₅₀ = 12.3 μM) and A549 lung adenocarcinoma cells (IC₅₀ = 18.7 μM). Mechanistically, the compound induces apoptosis via caspase-3 activation and downregulates anti-apoptotic Bcl-2 proteins.
Anti-Inflammatory Properties
In murine models of inflammation, the compound reduces TNF-α and IL-6 levels by 62% and 54%, respectively, at 10 mg/kg doses. This activity is attributed to suppression of NF-κB signaling pathways.
Pharmacological Applications and Comparative Analysis
| Application | Mechanism | Status |
|---|---|---|
| Metabolic syndrome | DGAT-2 inhibition | Preclinical |
| Oncology | Caspase-3 activation | In vitro |
| Inflammatory diseases | NF-κB pathway suppression | Animal models |
Structural Analogs
Comparative studies with analogs reveal distinct pharmacological profiles:
Physicochemical and Pharmacokinetic Properties
Solubility and Permeability
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Aqueous solubility: 0.24 mg/mL (pH 7.4).
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LogP: 2.1, indicating moderate lipophilicity.
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Caco-2 permeability: 8.9 × 10⁻⁶ cm/s, suggesting limited oral bioavailability.
Metabolic Stability
Hepatic microsomal studies show a half-life of 23 minutes, with primary metabolites arising from sulfone reduction and pyridine ring hydroxylation.
Future Research Directions
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In vivo efficacy studies to validate anticancer and anti-inflammatory claims.
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Structure-activity relationship (SAR) optimization to enhance metabolic stability.
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Combination therapy trials with existing chemotherapeutic agents.
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